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Compound of Interest

Compound Name: TC-2153
CAS No.: 1381769-23-8
Cat. No.: B611235
Get Quote
. J

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with TC-2153. The following procedural guidance is
intended to ensure the safe handling, storage, and disposal of this compound.

TC-2153, a selective inhibitor of striatal-enriched protein tyrosine phosphatase (STEP), is a
valuable tool in neuroscience research.[1][2] While it has been reported to have low acute
toxicity, adherence to proper laboratory safety protocols is essential to minimize any potential
risks.[1][2]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling TC-2153 in solid form or in solution. This
includes, but is not limited to:

» Gloves: Nitrile or other chemically resistant gloves should be worn at all times.

o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
splashes.
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» Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

o Respiratory Protection: If there is a risk of aerosolization of the solid compound, a properly
fitted respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

For detailed information on selecting appropriate PPE for handling chemical compounds in a
laboratory setting, please refer to established guidelines.

Chemical and Physical Properties

A summary of the key chemical and physical properties of TC-2153 is provided in the table

below.
Property Value
CAS Number 1381769-23-8[1]
Molecular Formula C7HsCIF3NSs[1]
Molecular Weight 355.89 g/mol [1]
Solubility Soluble in DMSO (100 mg/mL)[1]
Appearance Solid

Storage and Handling

Proper storage and handling are critical to maintain the integrity of TC-2153 and ensure the
safety of laboratory personnel.
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Condition Recommendation

Store at -20°C for short-term storage (up to 1
Storage Temperature month) or -80°C for long-term storage (up to 6
months).[1][2]

Keep in a tightly sealed container, protected

Storage Conditions )
from moisture.[1][2]

Prepare stock solutions in an appropriate

solvent, such as DMSO. To avoid repeated
Stock Solutions freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use vials

for storage.[1]

Disposal Plan

Dispose of TC-2153 and any contaminated materials in accordance with all applicable federal,
state, and local regulations for chemical waste. Unused TC-2153, whether in solid form or in
solution, should be treated as chemical waste. Do not dispose of it down the drain or in the
regular trash. Consult your institution's environmental health and safety (EHS) office for specific

disposal procedures.

Experimental Protocols and Signaling Pathways

TC-2153 has been utilized in both in vitro and in vivo studies to investigate its effects on

neuronal signaling.

Experimental Workflow: In Vitro and In Vivo Studies

The following diagram outlines a general experimental workflow for studying the effects of TC-
2153.
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In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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